Cas no 26700-39-0 (POLY(LYS, PHE) HYDROBROMIDE)

• Product Name: POLY(LYS, PHE) HYDROBROMIDE
• CAS No: 26700-39-0
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• MDL: MFCD00166387
• CID: 249967
• Update Time: 2025-10-28

POLY(LYS, PHE) HYDROBROMIDE Chemical and Physical Properties

Names and Identifiers

• POLY(LYS, PHE) HYDROBROMIDE
• Poly(Lys,Phe)
• Poly(lysine, phenylalanine)
• Poly(Lys， Phe) 1:1 hydrobromide
• POLY(L-LYS:L-PHE HBR)
• POLY(LYS, PHE) 1:1 HYDROBROMIDE MOL.*WT. 20,000-50,

• MDL： MFCD00166387
• Inchi： 1S/C9H11NO2.C6H14N2O2/c10-8(9(11)12)6-7-4-2-1-3-5-7;7-4-2-1-3-5(8)6(9)10/h1-5,8H,6,10H2,(H,11,12);5H,1-4,7-8H2,(H,9,10)/t8-;5-/m00/s1
• InChI Key： ALBODLTZUXKBGZ-JUUVMNCLSA-N
• SMILES： [C@@H](N)(C(=O)O)CCCCN.C(C1C=CC=CC=1)[C@H](N)C(=O)O

Computed Properties

• Exact Mass: 866.50705

Experimental Properties

• PSA: 364.94

POLY(LYS, PHE) HYDROBROMIDE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on POLY(LYS, PHE) HYDROBROMIDE

POLY(LYS, PHE) HYDROBROMIDE: A Comprehensive Overview

POLY(LYS, PHE) HYDROBROMIDE, identified by the CAS number 26700-39-0, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a polymeric form of lysine (Lys) and phenylalanine (Phe), two essential amino acids, combined with hydrobromic acid. The unique structure of POLY(LYS, PHE) HYDROBROMIDE makes it a versatile molecule with potential applications in drug delivery systems, enzyme stabilization, and material science.

The synthesis of POLY(LYS, PHE) HYDROBROMIDE involves a carefully controlled polymerization process that ensures the formation of a stable polymeric chain. Recent advancements in polymer chemistry have enabled researchers to optimize the synthesis conditions, leading to higher yields and better-defined molecular weights. This has been particularly important for applications requiring precise control over the physical and chemical properties of the polymer.

One of the most promising areas of research involving POLY(LYS, PHE) HYDROBROMIDE is its use in drug delivery systems. The hydrophilic nature of the polymer makes it an ideal candidate for encapsulating hydrophobic drugs, enhancing their solubility and bioavailability. Studies have shown that POLY(LYS, PHE) HYDROBROMIDE-based nanoparticles can effectively deliver anticancer drugs to specific tumor sites, reducing systemic toxicity and improving therapeutic efficacy.

In addition to its role in drug delivery, POLY(LYS, PHE) HYDROBROMIDE has also been explored for its potential in enzyme stabilization. The amino acid residues in the polymer provide a protective environment for enzymes, preventing denaturation under harsh conditions such as high temperatures or extreme pH levels. This property has led to its use in biotechnological processes where enzyme activity needs to be maintained for extended periods.

Recent research has also highlighted the potential of POLY(LYS, PHE) HYDROBROMIDE in material science. The polymer's ability to form self-assembled structures has been leveraged to create novel materials with unique mechanical and optical properties. For instance, films made from POLY(LYS, PHE) HYDROBROMIDE exhibit excellent biocompatibility and can be used as scaffolds for tissue engineering applications.

The structural properties of POLY(LYS, PHE) HYDROBROMIDE are influenced by the ratio of Lys to Phe in the polymer chain. Lys contributes positively charged groups, while Phe introduces aromatic rings that can participate in hydrophobic interactions. This balance between ionic and hydrophobic interactions allows for fine-tuning of the polymer's solubility and stability in different solvents.

Furthermore, POLY(LYS, Phe) HYDROBROMIDE has been studied for its catalytic properties. The presence of Lys residues enables the polymer to act as a catalyst in certain biochemical reactions by providing active sites for substrate binding and facilitating enzymatic activity. This opens up new possibilities for using POLY(LYS,Phe) HYDROBromide in industrial catalysis and green chemistry.

In conclusion, POLY(LYS,Phe) HYDROBromide (CAS No. 26700-39-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional properties make it a valuable tool in drug delivery systems, enzyme stabilization, material science, and catalysis. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing both basic science and applied technologies.